Cas no 2097773-43-6 (Sodium 3-methylpyridine-2-sulfinate)

Sodium 3-methylpyridine-2-sulfinate is a sulfinate derivative of 3-methylpyridine, commonly utilized as a versatile intermediate in organic synthesis. Its key advantages include its role as a nucleophilic sulfonylating agent, enabling the introduction of sulfonyl groups into target molecules under mild conditions. The compound exhibits good solubility in polar solvents, facilitating its use in homogeneous reaction systems. Its stability under ambient conditions and compatibility with a range of functional groups make it a reliable reagent for constructing sulfone-containing compounds. Additionally, the presence of the pyridine ring enhances its reactivity in metal-catalyzed cross-coupling reactions, broadening its applicability in pharmaceutical and agrochemical synthesis.

Sodium 3-methylpyridine-2-sulfinate structure

2097773-43-6 structure

Product Name:Sodium 3-methylpyridine-2-sulfinate

CAS No:2097773-43-6

MF:C₆H₆NNaO₂S

MW:179.172111034393

CID:4769521

PubChem ID:124036966

Update Time:2025-10-06

Sodium 3-methylpyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

- Sodium 3-methylpyridine-2-sulfinate
- Sodium3-methylpyridine-2-sulfinate
- E74346
- CS-0161115
- 2097773-43-6
- Inchi： 1S/C6H7NO2S.Na/c1-5-3-2-4-7-6(5)10(8)9;/h2-4H,1H3,(H,8,9);/q;+1/p-1
- InChI Key： WZILBQIYGJHQNZ-UHFFFAOYSA-M
- SMILES： S(C1C(C)=CC=CN=1)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 179.00169389g/mol
Monoisotopic Mass: 179.00169389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2

Sodium 3-methylpyridine-2-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S77870-1g	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	1g	¥3187.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S77870-100mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	100mg	¥553.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S77870-250mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	250mg	¥1319.0	2024-07-19
Chemenu	CM514563-100mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	100mg	$110	2022-06-12
Chemenu	CM514563-250mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	250mg	$169	2022-06-12
Chemenu	CM514563-1g	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	1g	$396	2022-06-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JJ433-50mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	50mg	408.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JJ433-200mg	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	200mg	988.0CNY	2021-07-17
eNovation Chemicals LLC	Y1228946-5g	Sodium 3-methylpyridine-2-sulfinate	2097773-43-6	95%	5g	$1400	2024-06-03
Aaron	AR01KLKX-100mg	Sodium3-methylpyridine-2-sulfinate	2097773-43-6	95%	100mg	$84.00	2025-02-12